Cas no 1698794-82-9 (1-(1-methylpiperidin-4-yl)-1H-imidazol-2-amine)

• Product Name: 1-(1-methylpiperidin-4-yl)-1H-imidazol-2-amine
• CAS No: 1698794-82-9
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 6171802
• PubChem ID: 84732312
• Update Time: 2025-11-07

1-(1-methylpiperidin-4-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylpiperidin-4-yl)-1H-imidazol-2-amine
• EN300-1110233
• 1698794-82-9

• Inchi： 1S/C9H16N4/c1-12-5-2-8(3-6-12)13-7-4-11-9(13)10/h4,7-8H,2-3,5-6H2,1H3,(H2,10,11)
• InChI Key： KIZINCUFMVYXNJ-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC1)N1C=CN=C1N

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.1Ų

Additional information on 1-(1-methylpiperidin-4-yl)-1H-imidazol-2-amine

Introduction to 1-(1-methylpiperidin-4-yl)-1H-imidazol-2-amine (CAS No. 1698794-82-9)

1-(1-methylpiperidin-4-yl)-1H-imidazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1698794-82-9, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this substance incorporates both piperidine and imidazole moieties, which are well-known for their biological activity and versatility in drug design.

The piperidine ring, a six-membered heterocyclic amine, is a common structural motif in many bioactive molecules. Its presence in 1-(1-methylpiperidin-4-yl)-1H-imidazol-2-amine contributes to the compound's ability to interact with biological targets, particularly enzymes and receptors. The methyl group attached to the piperidine ring further enhances its pharmacological properties by influencing the compound's solubility, metabolic stability, and binding affinity.

The imidazole ring, another key structural component of this compound, is widely recognized for its role in various biological processes. Imidazole derivatives are known for their antimicrobial, antiviral, and anti-inflammatory properties. In 1-(1-methylpiperidin-4-yl)-1H-imidazol-2-amine, the imidazole moiety is linked to the piperidine ring through an amine group, forming a bridge that may facilitate specific interactions with biological targets.

Recent research has highlighted the potential of 1-(1-methylpiperidin-4-yl)-1H-imidazol-2-amine as a lead compound in the development of new drugs. Its unique structural features make it a valuable scaffold for medicinal chemists seeking to design molecules with improved pharmacological profiles. Studies have demonstrated that derivatives of this compound exhibit promising activity against various diseases, including cancer and neurological disorders.

In the realm of oncology, 1-(1-methylpiperidin-4-yl)-1H-imidazol-2-amine has been investigated for its potential as an inhibitor of kinases, which are enzymes involved in tumor growth and progression. Kinase inhibitors represent a major class of anticancer drugs, and compounds like this one offer a promising approach to targeting specific pathways that drive cancer cell proliferation. Preliminary studies suggest that this compound can disrupt signaling pathways critical for cancer cell survival, making it a candidate for further development.

Beyond oncology, 1-(1-methylpiperidin-4-yl)-1H-imidazol-2-amine has shown potential in treating neurological disorders. The ability of this compound to cross the blood-brain barrier and interact with central nervous system targets makes it an attractive candidate for therapies aimed at neurodegenerative diseases such as Alzheimer's and Parkinson's. Research indicates that the combination of piperidine and imidazole moieties may enhance the compound's ability to penetrate the blood-brain barrier, improving its therapeutic efficacy.

The synthesis of 1-(1-methylpiperidin-4-yl)-1H-imidazol-2-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the formation of the imidazole ring followed by its functionalization with the piperidine moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity.

The pharmacokinetic properties of 1-(1-methylpiperidin-4-yl)-1H-imidazol-2-amine are also subjects of intense study. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, including reasonable solubility and bioavailability, which are essential for successful drug development.

In conclusion, 1-(1-methylpiperidin-4-yl)-1H-imidazol-2-amine (CAS No. 1698794-82-9) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable scaffold for drug design, particularly in oncology and neurological disorders. Ongoing research continues to explore its therapeutic potential and optimize its synthesis for clinical development.